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Compound of Interest

Compound Name: PBDB-T-2Cl

Cat. No.: B13780322 Get Quote

An In-depth Technical Guide to PBDB-T-2Cl

This technical guide provides a comprehensive overview of the chemical structure, CAS

number, and key properties of the polymer PBDB-T-2Cl, also known as PM7. It is intended for

researchers, scientists, and professionals in the fields of materials science and drug

development.

Chemical Structure and CAS Number
PBDB-T-2Cl, with the full chemical name Poly[(2,6-(4,8-bis(5-(2-ethylhexyl)-4-chlorothiophen-

2-yl)-benzo[1,2-b:4,5-b']dithiophene))-alt-(5,5-(1',3'-di-2-thienyl)-5',7-bis(2-ethylhexyl)-4,8-dioxo-

4H,8H-benzo[1,2-c:4,5-c']dithiophene-1,3-diyl)], is a medium bandgap semiconducting polymer.

It is a member of the PBDB-T polymer family and is noted for its high performance in organic

photovoltaic (OPV) devices.[1]

The CAS Number for PBDB-T-2Cl is 2239295-71-5.[1][2][3] Its chemical formula is

(C68H76Cl2O2S8)n.[1][2]

Below is a diagram illustrating the repeating unit of the PBDB-T-2Cl polymer.
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Caption: Repeating unit of PBDB-T-2Cl.
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Quantitative Data Summary
The following table summarizes the key optoelectronic and physical properties of PBDB-T-2Cl.

Property Value Reference

CAS Number 2239295-71-5 [1][2][3]

Chemical Formula (C68H76Cl2O2S8)n [1][2]

HOMO Energy Level -5.52 eV [1][2]

LUMO Energy Level -3.57 eV [1][2]

Optical Bandgap 1.79 eV [2]

Band Gap (Electrical) 1.95 eV [4]

Molecular Weight (Mw) 70-100 kg/mol [2]

Solubility
Chloroform, Chlorobenzene,

Dichlorobenzene, Xylene
[1][2]

Experimental Protocols
Detailed methodologies for the synthesis of PBDB-T-2Cl and the fabrication of high-

performance organic solar cells are outlined below.

Synthesis of PBDB-T-2Cl
The synthesis of PBDB-T-2Cl involves a Stille polymerization reaction. While the full, detailed

synthesis is proprietary to manufacturers, a general synthetic route can be inferred from related

literature.[5][6] The process typically involves the reaction of a chlorinated benzodithiophene-

based monomer with a distannylated comonomer.

A simplified workflow for the synthesis is presented below.
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Simplified Synthesis Workflow for PBDB-T-2Cl

Chlorinated Benzodithiophene Monomer

Stille Polymerization

Distannylated Comonomer Palladium Catalyst Organic Solvent (e.g., Toluene)

Purification (Soxhlet Extraction)

PBDB-T-2Cl Polymer

Click to download full resolution via product page

Caption: Simplified Synthesis Workflow for PBDB-T-2Cl.

Organic Solar Cell Fabrication
High power conversion efficiencies (PCEs) have been achieved using PBDB-T-2Cl as the

donor material in organic solar cells.[1][2] A common device architecture is the inverted bulk

heterojunction structure.

Device Structure: ITO / ZnO / PBDB-T-2Cl:Acceptor / MoO3 / Al[1]

Active Layer Preparation (PBDB-T-2Cl:ITIC-2F blend):[1]

Blend Ratio: 1:1 by weight.

Concentration: 20 mg/ml.

Solvent: Chlorobenzene.

Additive: 1% 1,8-Diiodooctane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b13780322?utm_src=pdf-body-img
https://www.benchchem.com/product/b13780322?utm_src=pdf-body
https://www.benchchem.com/product/b13780322?utm_src=pdf-body
https://www.ossila.com/products/pbdb-t-2cl
https://brilliantmatters.com/shop/photovoltaic/opv_p-type/pbdb-t-2cl/
https://www.benchchem.com/product/b13780322?utm_src=pdf-body
https://www.ossila.com/products/pbdb-t-2cl
https://www.benchchem.com/product/b13780322?utm_src=pdf-body
https://www.ossila.com/products/pbdb-t-2cl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13780322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the energy level alignment in a typical PBDB-T-2Cl-based

organic solar cell, which is crucial for efficient charge separation and transport.
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Caption: Energy level alignment in a PBDB-T-2Cl solar cell.

Applications and Performance
PBDB-T-2Cl is primarily utilized as a donor material in high-performance organic solar cells.

When blended with non-fullerene acceptors like ITIC-2F or ITIC-4F, devices have achieved

power conversion efficiencies (PCEs) exceeding 14%.[1][2] Record efficiencies of over 18%

have been reported in ternary blend devices that incorporate PBDB-T-2Cl.[1] The chlorinated

thiophene units in its structure contribute to a lower HOMO energy level, which can lead to a

higher open-circuit voltage (Voc) in the resulting solar cell devices.[1][2] Beyond OPVs, it has

also shown potential as a hole-transport layer material in perovskite solar cells.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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